Cas no 1415564-69-0 (4-(4-Bromothiazol-2-yl)-N,N-dimethylaniline)

• Product Name: 4-(4-Bromothiazol-2-yl)-N,N-dimethylaniline
• CAS No: 1415564-69-0
• MF: C₁₁H₁₁BrN₂S
• MW: 283.187440156937
• MDL: MFCD21913450
• CID: 4595412
• PubChem ID: 78357886
• Update Time: 2025-09-19

4-(4-Bromothiazol-2-yl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromothiazol-2-yl)-N,N-dimethylaniline
• Benzenamine,4-(4-bromo-2-thiazolyl)-N,N-dimethyl-
• 1415564-69-0
• 4-(4-bromo-1,3-thiazol-2-yl)-N,N-dimethylaniline
• CS-13502
• C11475
• CS-B0622
• CS-D1482
• AKOS017953199
• DTXSID401227336
• Benzenamine, 4-(4-bromo-2-thiazolyl)-N,N-dimethyl-
• 4-(4-Bromothiazol-2-yl)-N,N-dimethylaniline

• MDL： MFCD21913450
• Inchi： 1S/C11H11BrN2S/c1-14(2)9-5-3-8(4-6-9)11-13-10(12)7-15-11/h3-7H,1-2H3
• InChI Key： GZKYURYAOIMNNX-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2C=CC(=CC=2)N(C)C)=N1

Computed Properties

• Exact Mass: 281.98263g/mol
• Monoisotopic Mass: 281.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines